Cas no 137444-59-8 (2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(2-furanyl)-, (2E)-)

• Product Name: 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(2-furanyl)-, (2E)-
• CAS No: 137444-59-8
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• MDL: MFCD00298422
• CID: 1252112
• PubChem ID: 6310467
• Update Time: 2025-04-20

2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(2-furanyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(2-furanyl)-, (2E)-
• (2E)-3-(3,4-Dimethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one
• AKOS017099326
• CHEMBL2236652
• 137444-59-8
• STL513746
• (E)-3-(3,4-dimethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one
• MFCD00298422

• MDL： MFCD00298422
• Inchi： 1S/C15H14O4/c1-17-14-8-6-11(10-15(14)18-2)5-7-12(16)13-4-3-9-19-13/h3-10H,1-2H3/b7-5+
• InChI Key： CCJQILWWMXROJQ-FNORWQNLSA-N
• SMILES： O(C)C1C(=CC=C(/C=C/C(C2=CC=CO2)=O)C=1)OC

Computed Properties

• Exact Mass: 258.08922
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• PSA: 48.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives